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Compound of Interest

Compound Name: 4,5-Dibromo-2-Pyrrolic Acid

Cat. No.: B1209994 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4,5-Dibromo-2-pyrrolic acid is a heterocyclic compound that serves as a valuable building

block in medicinal chemistry and drug development. Its structure is found in various marine

natural products and is a key intermediate for synthesizing a range of biologically active

molecules. This document provides a detailed protocol for the chemical synthesis of 4,5-
dibromo-2-pyrrolic acid via the bromination of pyrrole-2-carboxylic acid.

Reaction Scheme
The synthesis involves the direct bromination of pyrrole-2-carboxylic acid at the 4 and 5

positions of the pyrrole ring using elemental bromine in an acidic medium.

Chemical Equation:

C₅H₅NO₂ + 2Br₂ → C₅H₃Br₂NO₂ + 2HBr

(Pyrrole-2-carboxylic acid) + (Bromine) → (4,5-Dibromo-2-pyrrolic acid) + (Hydrobromic acid)

Quantitative Data
The following table summarizes the reactant quantities for the synthesis of 4,5-dibromo-2-
pyrrolic acid as described in the detailed protocol. The yield for this specific transformation is
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not explicitly reported in the primary literature source.

Reactant/Pr
oduct

Chemical
Formula

Molecular
Weight (
g/mol )

Moles (mol)
Mass/Volum
e

Role

Pyrrole-2-

carboxylic

acid

C₅H₅NO₂ 111.10 0.083 16.7 g
Starting

Material

Bromine Br₂ 159.81 0.166 26.6 g
Brominating

Agent

Acetic Acid CH₃COOH 60.05 - 150 mL Solvent

Carbon

Tetrachloride
CCl₄ 153.82 - 10 mL Co-solvent

Propanol C₃H₈O 60.10 - As required
Recrystallizati

on Solvent

4,5-Dibromo-

2-pyrrolic

acid

C₅H₃Br₂NO₂ 268.89 - N/A Product

Experimental Protocol
This protocol is based on the methodology described by Mote et al. for the synthesis of 4,5-

dibromo-1H-pyrrole-2-carbohydrazide derivatives, where 4,5-dibromo-2-pyrrolic acid is the

initial intermediate.[1]

Materials and Equipment:

Three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and

thermometer

Ice bath

Stir plate
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Standard laboratory glassware (beakers, graduated cylinders, etc.)

Büchner funnel and flask for vacuum filtration

Rotary evaporator (optional)

Melting point apparatus

Fume hood

Reagents:

Pyrrole-2-carboxylic acid (16.7 g, 0.083 mol)

Glacial acetic acid (150 mL)

Carbon tetrachloride (10 mL)

Bromine (26.6 g, 0.166 mol)

Propanol (for crystallization)

Procedure:

Preparation of the Reaction Mixture: In a three-necked round-bottom flask, dissolve 16.7 g

(0.083 mol) of pyrrole-2-carboxylic acid in 100 mL of glacial acetic acid and 10 mL of carbon

tetrachloride.[1]

Cooling: Place the flask in an ice bath and stir the solution until it cools to a slush-like

consistency.[1]

Preparation of Bromine Solution: In a separate beaker, carefully dissolve 26.6 g (0.166 mol)

of bromine in 50 mL of glacial acetic acid. Caution: Bromine is highly corrosive and toxic.

This step must be performed in a well-ventilated fume hood.

Addition of Bromine: Transfer the bromine solution to a dropping funnel. Add the bromine

solution dropwise to the cooled and stirring solution of pyrrole-2-carboxylic acid. Maintain the

temperature of the reaction mixture with continued cooling in the ice bath.[1]
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Reaction: After the addition is complete, continue to stir the reaction mixture in the ice bath.

The product is expected to precipitate out of the solution.[1]

Isolation of the Product: Collect the precipitated product by vacuum filtration using a Büchner

funnel.

Purification: Recrystallize the crude product from propanol to obtain purified 4,5-dibromo-2-
pyrrolic acid.[1]

Drying and Characterization: Dry the purified crystals, for example, in a desiccator under

vacuum. The final product can be characterized by techniques such as melting point

determination, NMR spectroscopy, and mass spectrometry to confirm its identity and purity.

Visualizations
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Experimental Workflow for 4,5-Dibromo-2-Pyrrolic Acid Synthesis
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Caption: Synthesis workflow diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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